Cas no 71754-73-9 ((2S)-1-aminopropan-2-yl(ethyl)amine)

(2S)-1-Aminopropan-2-yl(ethyl)amine is a chiral amine compound featuring a secondary amine and a primary amine functional group, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its stereochemistry, defined by the (2S) configuration, is particularly valuable for asymmetric synthesis and the preparation of enantiomerically pure compounds. The presence of both amine groups allows for selective derivatization, enabling its use in ligand design, catalysis, and the development of bioactive molecules. This compound’s structural flexibility and chiral purity make it suitable for research in medicinal chemistry, where precise stereocontrol is critical. It is typically handled under inert conditions due to its reactivity.

(2S)-1-aminopropan-2-yl(ethyl)amine structure

71754-73-9 structure

Product Name:(2S)-1-aminopropan-2-yl(ethyl)amine

CAS No:71754-73-9

MF:C₅H₁₄N₂

MW:102.178061008453

CID:548429

PubChem ID:90475498

Update Time:2025-05-20

(2S)-1-aminopropan-2-yl(ethyl)amine Chemical and Physical Properties

Names and Identifiers

- 1,2-Propanediamine,N2-ethyl-, (S)- (9CI)
- 1S-N2-Ethyl-propane-1,2-diamine
- (2S)-1-aminopropan-2-yl(ethyl)amine
- (2S)-2-N-ethylpropane-1,2-diamine
- MDL： MFCD11975909
- Inchi： 1S/C5H14N2/c1-3-7-5(2)4-6/h5,7H,3-4,6H2,1-2H3/t5-/m0/s1
- InChI Key： BNKSAALXGVBEIG-YFKPBYRVSA-N
- SMILES： C(N)[C@H](C)NCC

Computed Properties

Exact Mass: 102.116
Monoisotopic Mass: 102.116
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 7
Rotatable Bond Count: 3
Complexity: 37.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 38A^2

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